5-(2-Chloro-5-methylphenyl)pyridin-2-amine
Overview
Description
5-(2-Chloro-5-methylphenyl)pyridin-2-amine is a chemical compound with the CAS Number: 1365272-37-2. It has a molecular weight of 218.69 and its IUPAC name is 5-(2-chloro-5-methylphenyl)-2-pyridinylamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H11ClN2/c1-8-2-4-11(13)10(6-8)9-3-5-12(14)15-7-9/h2-7H,1H3,(H2,14,15). This indicates the molecular structure of the compound .Scientific Research Applications
Synthesis of Derivatives
- 5-(2-Chloro-5-methylphenyl)pyridin-2-amine has been utilized in the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, indicating its role in creating new pyridine derivatives through nucleophilic substitution with various amines and cyclic amides (Palamarchuk et al., 2019).
Polyamide Synthesis
- The compound is involved in the synthesis of polyamides, demonstrating its utility in polymer chemistry. Specifically, a condensing agent derived from 5-methyl-2-chloro-3-phenyl-2,3-dihydro-1,3,4,2-oxadiazaphosphole, a related compound, is used for the preparation of polyamides (Kimura et al., 1992).
Structural Studies
- Its derivatives have been the subject of structural studies, such as the Schiff base derivatives from 4-acetyl-5-methyl-2-phenyl-2,4-dihydro-pyrazol-3-one. These studies contribute to understanding the structural tautomerism in chemical compounds (Amarasekara et al., 2009).
Antidepressant and Nootropic Agent Synthesis
- It plays a role in the synthesis of compounds with potential as antidepressant and nootropic agents. This is evident in the synthesis and evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone (Thomas et al., 2016).
Catalytic Applications
- The compound is used in selective amination processes, catalyzed by palladium-Xantphos complexes. This showcases its importance in organic synthesis and catalysis (Ji et al., 2003).
Therapeutic Compound Synthesis
- It is involved in the synthesis of 1,4-dihydropyridine derivatives with potential calcium-channel antagonist activity. This points to its role in the development of therapeutic compounds (Linden et al., 2011).
Bioimaging Applications
- Derivatives of this compound have been used in the development of fluorescent Zn(II) sensors for biological imaging applications, highlighting its role in biochemistry and molecular imaging (Nolan et al., 2006).
properties
IUPAC Name |
5-(2-chloro-5-methylphenyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2/c1-8-2-4-11(13)10(6-8)9-3-5-12(14)15-7-9/h2-7H,1H3,(H2,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXKJZCVCXYTHGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)C2=CN=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80741803 | |
Record name | 5-(2-Chloro-5-methylphenyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80741803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1365272-37-2 | |
Record name | 5-(2-Chloro-5-methylphenyl)pyridin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80741803 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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